Cas no 931951-60-9 (2-{3-(4-chlorophenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(3-phenylpropyl)acetamide)

• Product Name: 2-{3-(4-chlorophenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(3-phenylpropyl)acetamide
• CAS No: 931951-60-9
• MF: C₂₃H₂₀ClN₃O₂S₂
• MW: 470.006801605225
• CID: 5331454
• Update Time: 2025-06-13

2-{3-(4-chlorophenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(3-phenylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(3-phenylpropyl)acetamide
• 2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(3-phenylpropyl)acetamide
• 2-((3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(3-phenylpropyl)acetamide
• 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]thio}-N-(3-phenylpropyl)acetamide
• STL076214
• 2-[3-(4-chlorophenyl)-4-oxoth
• 2-{3-(4-chlorophenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(3-phenylpropyl)acetamide

• Inchi： 1S/C23H20ClN3O2S2/c24-17-8-10-18(11-9-17)27-22(29)21-19(12-14-30-21)26-23(27)31-15-20(28)25-13-4-7-16-5-2-1-3-6-16/h1-3,5-6,8-12,14H,4,7,13,15H2,(H,25,28)
• InChI Key： OKYAZNCZCSNDGB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C2=C(C=CS2)N=C1SCC(NCCCC1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 663
• XLogP3: 5.7
• Topological Polar Surface Area: 115

Additional information on 2-{3-(4-chlorophenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(3-phenylpropyl)acetamide

Introduction to Compound with CAS No. 931951-60-9 and Product Name: 2-{3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}-N-(3-phenylpropyl)acetamide

Compound with the CAS number 931951-60-9 and the product name 2-{3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}-N-(3-phenylpropyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural framework of this compound incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The core structure of this compound is based on a thieno[3,2-d]pyrimidine scaffold, which is a fused heterocyclic system consisting of a thiophene ring linked to a pyrimidine ring. This particular scaffold has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The presence of a 4-chlorophenyl group at the 3-position of the thieno[3,2-d]pyrimidine ring enhances the compound's electronic properties and contributes to its binding affinity towards specific biological targets.

One of the most striking features of this compound is the sulfanyl group attached to the 2-position of the thieno[3,2-d]pyrimidine ring. This sulfanyl group not only introduces a polar moiety into the molecule but also serves as a potential site for hydrogen bonding interactions with biological targets. The N-(3-phenylpropyl)acetamide moiety at the other end of the molecule further extends the compound's structural diversity and provides additional opportunities for interaction with biological systems.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The thieno[3,2-d]pyrimidine scaffold, in particular, has been shown to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. Studies have demonstrated that modifications at various positions within this scaffold can significantly alter its biological profile. For instance, the introduction of electron-withdrawing groups such as chlorine atoms can enhance binding affinity to certain enzymes.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key step in the synthesis is the formation of the thieno[3,2-d]pyrimidine core, which typically involves cyclization reactions between appropriately substituted precursors. Once the core structure is established, functionalization at various positions can be achieved using standard organic transformations such as nucleophilic substitution, alkylation, and acylation.

In terms of biological activity, preliminary studies on this compound have shown promising results in vitro. The presence of both the sulfanyl group and the acetamide moiety appears to contribute to its ability to interact with biological targets in a specific manner. For example, computational studies have suggested that this compound may bind to certain enzymes involved in cellular signaling pathways relevant to diseases such as cancer and inflammation.

Further investigation into the pharmacological properties of this compound is warranted. In vivo studies are necessary to evaluate its efficacy and safety profiles in animal models. Additionally, structural modifications based on initial findings may lead to even more potent derivatives with improved pharmacokinetic properties. The combination of computational modeling and experimental validation will be crucial in optimizing this compound for therapeutic applications.

The significance of this compound extends beyond its potential therapeutic applications. It also serves as a valuable scaffold for exploring new chemical entities in drug discovery. By systematically varying different functional groups within the molecule, researchers can generate libraries of compounds with diverse biological activities. This approach allows for high-throughput screening and identification of novel leads that can be further developed into drugs.

The development of new drugs remains one of the most challenging aspects of modern medicine. However, advances in chemical synthesis and computational biology have made it possible to identify and optimize new therapeutic agents more efficiently than ever before. Compounds like 2-{3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}-N-(3-phenylpropyl)acetamide represent examples of how interdisciplinary approaches can lead to innovative solutions in drug development.

In conclusion, Compound with CAS No. 931951-60-9 and its product name 2-{3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}-N-(3-phenylpropyl)acetamide holds significant promise as a pharmaceutical agent. Its unique structural features and preliminary biological activity make it an attractive candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.